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Cat. No.: B1666145 Get Quote

For Immediate Release

A Deep Dive into the Fungal-Derived Cyclic Peptide, Avellanin B, for Researchers, Scientists,

and Drug Development Professionals

This technical guide provides a comprehensive overview of the fungal source, isolation, and

biological activity of Avellanin B, a cyclic peptide with noted pressor effects. The information is

tailored for researchers, scientists, and professionals in drug development, presenting

quantitative data, detailed experimental methodologies, and visual representations of

associated pathways and workflows.

Fungal Source and Production
Avellanin B is a natural cyclic peptide produced by the fungus Hamigera avellanea.[1][2] This

mitosporic fungus has been identified as the primary source of both Avellanin A and B. While

other Avellanin analogs have been discovered from species such as Hamigera ingelheimensis

and Aspergillus fumigatus, H. avellanea remains the definitive origin of Avellanin B.[3][4]

Physicochemical Properties and Structure
Avellanin B is structurally defined as cyclo-(N-methylphenylalanyl-alanylvalyl-2-aminobenzoyl-

prolyl).[2] The following table summarizes its key physicochemical properties.
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Property Value Reference

Molecular Formula C32H40N5O5 [2]

Molecular Weight 586.7 g/mol Calculated

Appearance Amorphous powder [2]

Solubility
Soluble in methanol, ethyl

acetate

Inferred from extraction

protocols

Experimental Protocols
Fungal Fermentation
A detailed fermentation protocol for the production of Avellanin B by Hamigera avellanea is

outlined below, based on methodologies for related fungal metabolites.

Culture Medium: Prepare a suitable liquid culture medium such as Potato Dextrose Broth

(PDB) or a custom defined medium supplemented with yeast extract and peptone to support

fungal growth and secondary metabolite production.

Inoculation: Inoculate the sterile medium with a viable culture of Hamigera avellanea.

Incubation: Incubate the culture flasks at 25-28°C for 14-21 days with shaking (e.g., 150

rpm) to ensure proper aeration and nutrient distribution.

Monitoring: Monitor the fungal growth and pH of the medium periodically. Secondary

metabolite production often commences during the stationary phase of fungal growth.

Extraction and Purification
The following protocol details the extraction and purification of Avellanin B from the fungal

culture.

Harvesting: After the incubation period, separate the fungal mycelium from the culture broth

by filtration.

Extraction:
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Broth: Extract the filtered broth with an equal volume of ethyl acetate three times.

Combine the organic layers.

Mycelium: Dry the mycelial mass and extract with methanol or a mixture of chloroform and

methanol.

Concentration: Evaporate the solvent from the combined organic extracts under reduced

pressure to obtain a crude extract.

Chromatographic Purification:

Silica Gel Chromatography: Subject the crude extract to column chromatography on silica

gel, eluting with a gradient of chloroform and methanol.

Preparative HPLC: Further purify the fractions containing Avellanin B using preparative

reverse-phase high-performance liquid chromatography (HPLC) with a C18 column and a

mobile phase gradient of acetonitrile and water.

Structural Elucidation
The structure of Avellanin B was elucidated using a combination of spectroscopic techniques.

Mass Spectrometry: High-resolution mass spectrometry (HR-MS) is used to determine the

exact molecular weight and elemental composition.

NMR Spectroscopy: 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy are

employed to determine the connectivity of atoms and the stereochemistry of the amino acid

residues.

Biological Activity: Pressor Effect
Avellanin B has been demonstrated to exhibit a pressor effect, meaning it increases blood

pressure.[1][2]

Experimental Protocol for Pressor Effect Assessment
The following is a generalized protocol for evaluating the pressor effect of Avellanin B in a rat

model.
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Animal Model: Use male Wistar rats (250-300g).

Anesthesia: Anesthetize the rats with an appropriate anesthetic agent (e.g., urethane).

Catheterization: Cannulate the carotid artery to monitor blood pressure and the jugular vein

for intravenous administration of Avellanin B.

Administration: Administer graded doses of Avellanin B intravenously.

Data Acquisition: Record the mean arterial blood pressure continuously using a pressure

transducer connected to a data acquisition system.

Parameter Value

Animal Model Male Wistar Rat

Route of Administration Intravenous

Endpoint Measured Mean Arterial Blood Pressure (mmHg)

Signaling Pathway
While the precise signaling pathway for Avellanin B's pressor effect is not yet fully elucidated,

the structurally similar Avellanin A has been shown to exert its antiproliferative effects through

the PI3K-Akt signaling pathway. It is plausible that Avellanin B's vasoactive properties may

involve pathways that regulate vascular smooth muscle contraction, such as those involving

calcium channels or adrenergic receptors. Further research is required to delineate the specific

molecular mechanisms.
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Extraction & Purification Workflow
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Diagram 1: Experimental workflow for the extraction and purification of Avellanin B.

Hypothesized Signaling Pathway for Pressor Effect
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Diagram 2: A hypothesized signaling pathway for the pressor effect of Avellanin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11205091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11205091/
https://pubmed.ncbi.nlm.nih.gov/38921586/
https://pubmed.ncbi.nlm.nih.gov/38921586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3003984/
https://www.ncbi.nlm.nih.gov/books/NBK551627/
https://www.benchchem.com/product/b1666145#fungal-source-of-avellanin-b-cyclic-peptide
https://www.benchchem.com/product/b1666145#fungal-source-of-avellanin-b-cyclic-peptide
https://www.benchchem.com/product/b1666145#fungal-source-of-avellanin-b-cyclic-peptide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

